Cas no 1156269-60-1 (1-[(5-chlorothiophen-2-yl)methyl]piperidine-4-carboxylic acid)

• Product Name: 1-[(5-chlorothiophen-2-yl)methyl]piperidine-4-carboxylic acid
• CAS No: 1156269-60-1
• MF: C₁₁H₁₄ClNO₂S
• MW: 259.75236082077
• CID: 4573649
• Update Time: 2025-10-28

1-[(5-chlorothiophen-2-yl)methyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(5-chlorothiophen-2-yl)methyl]piperidine-4-carboxylic acid

• Inchi： 1S/C11H14ClNO2S/c12-10-2-1-9(16-10)7-13-5-3-8(4-6-13)11(14)15/h1-2,8H,3-7H2,(H,14,15)
• InChI Key： CQTOEYZFHGTGIF-UHFFFAOYSA-N
• SMILES： N1(CC2SC(Cl)=CC=2)CCC(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-[(5-chlorothiophen-2-yl)methyl]piperidine-4-carboxylic acid

1-[(5-chlorothiophen-2-yl)methyl]piperidine-4-carboxylic acid: A Comprehensive Overview

1-[(5-chlorothiophen-2-yl)methyl]piperidine-4-carboxylic acid, with the CAS number 1156269-60-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a thiophene ring with a piperidine carboxylic acid moiety, has garnered attention due to its potential applications in drug discovery and material science.

The chemical structure of this compound is notable for its thiophene ring, which is substituted with a chlorine atom at the 5-position and linked to a piperidine ring via a methylene group. The piperidine ring itself bears a carboxylic acid group at the 4-position, imparting it with acidic properties. This combination of structural features makes the compound versatile in terms of reactivity and functionality.

Recent studies have highlighted the importance of thiophene-containing compounds in various biological systems. For instance, research has shown that thiophene derivatives can exhibit anti-inflammatory, antioxidant, and even anticancer properties. The presence of the chlorine substituent in this compound further enhances its electronic properties, potentially influencing its bioavailability and pharmacokinetics.

In terms of synthesis, several methods have been explored to construct this compound efficiently. One approach involves the coupling of a chlorothiophene derivative with a piperidine carboxylic acid via nucleophilic substitution or Suzuki coupling reactions. These methods have been optimized to improve yield and purity, making large-scale production feasible for research purposes.

The application of this compound extends beyond basic research. Its unique structure suggests potential use as a building block in medicinal chemistry for designing bioactive molecules. For example, derivatives of this compound could serve as scaffolds for developing drugs targeting specific receptors or enzymes.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds in various biological systems. Molecular docking studies have revealed that this compound may interact with key proteins involved in inflammatory pathways, indicating its potential role in anti-inflammatory drug development.

In conclusion, 1-[(5-chlorothiophen-2-yl)methyl]piperidine-4-carboxylic acid represents an intriguing molecule with diverse applications and promising therapeutic potential. As research continues to uncover its properties and mechanisms of action, this compound is poised to contribute significantly to both academic and industrial advancements in chemistry and pharmacology.